Cas no 2567502-13-8 (2-(1,1-difluoroethyl)-6-fluoropyridine)

• Product Name: 2-(1,1-difluoroethyl)-6-fluoropyridine
• CAS No: 2567502-13-8
• MF: C₇H₆F₃N
• MW: 161.124452114105
• MDL: MFCD32878503
• CID: 5656369
• PubChem ID: 155820167
• Update Time: 2025-07-02

2-(1,1-difluoroethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2567502-13-8
• 2-(1,1-Difluoroethyl)-6-fluoropyridine
• EN300-27685098
• Pyridine, 2-(1,1-difluoroethyl)-6-fluoro-
• 2-(1,1-difluoroethyl)-6-fluoropyridine

• MDL： MFCD32878503
• Inchi： 1S/C7H6F3N/c1-7(9,10)5-3-2-4-6(8)11-5/h2-4H,1H3
• InChI Key： VGPZJOPSKOOAQS-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)C)=NC(F)=CC=C1

Computed Properties

• Exact Mass: 161.04523368g/mol
• Monoisotopic Mass: 161.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 164.0±35.0 °C(Predicted)
• pka: -2.50±0.12(Predicted)

Additional information on 2-(1,1-difluoroethyl)-6-fluoropyridine

Professional Introduction to 2-(1,1-difluoroethyl)-6-fluoropyridine (CAS No. 2567502-13-8)

2-(1,1-difluoroethyl)-6-fluoropyridine, with the CAS number 2567502-13-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound represents a novel class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The structure of 2-(1,1-difluoroethyl)-6-fluoropyridine incorporates two key fluorination strategies: the presence of a 1,1-difluoroethyl side chain and a fluorine atom at the 6-position of the pyridine ring. These fluorination modifications are strategically designed to enhance the metabolic stability, lipophilicity, and binding affinity of the molecule to its target enzymes or receptors. The introduction of fluorine atoms is a well-established approach in medicinal chemistry to improve pharmacokinetic properties and therapeutic efficacy.

In recent years, there has been a surge in research focusing on fluorinated heterocycles due to their unique electronic and steric properties. Pyridine derivatives, in particular, have been extensively explored for their role as pharmacophores in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory agents. The compound 2-(1,1-difluoroethyl)-6-fluoropyridine is no exception and has been investigated for its potential applications in these domains.

One of the most compelling aspects of 2-(1,1-difluoroethyl)-6-fluoropyridine is its structural flexibility, which allows for further derivatization and optimization. Researchers have leveraged this compound as a scaffold to develop more complex molecules with enhanced biological activity. For instance, studies have shown that modifications at the 1,1-difluoroethyl group can significantly alter the pharmacological profile of the molecule. This adaptability makes it an invaluable tool for medicinal chemists seeking to design novel therapeutics.

The synthesis of 2-(1,1-difluoroethyl)-6-fluoropyridine presents unique challenges due to the presence of fluorinated moieties. Advanced synthetic techniques are employed to ensure high yield and purity. One common approach involves nucleophilic substitution reactions followed by protection-deprotection strategies to introduce the necessary fluorine atoms at specific positions. These synthetic methodologies are critical in achieving the desired molecular architecture and ensuring that the final product meets stringent quality standards.

Evaluation of the biological activity of 2-(1,1-difluoroethyl)-6-fluoropyridine has revealed several promising properties. In vitro studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, preliminary data suggest that it may interfere with the activity of kinases and other targets relevant to cancer biology. Additionally, its interaction with biological membranes has been studied, revealing insights into its potential as a membrane-targeting agent.

The impact of fluorination on the electronic properties of pyridine derivatives is another area of active investigation. The presence of fluorine atoms can modulate electron density distribution within the molecule, influencing its reactivity and binding interactions. This has led to a deeper understanding of how structural modifications can fine-tune pharmacological properties. The case of 2-(1,1-difluoroethyl)-6-fluoropyridine underscores the importance of fluorine in medicinal chemistry and highlights its role in developing next-generation therapeutics.

In conclusion, 2-(1,1-difluoroethyl)-6-fluoropyridine(CAS No. 2567502-13-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.